Cas no 23146-07-8 (1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-)

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)- structure
23146-07-8 structure
Product Name:1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-
CAS No:23146-07-8
MF:C10H13N4O3
MW:237.235221624374
CID:238669
PubChem ID:74502748
Update Time:2025-04-19

1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(oxiranylmethyl)-
    • 1,3-dimethyl-7-(oxiran-2-ylmethyl)purine-2,6-dione
    • 23146-07-8
    • 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-oxiranylmethyl)-
    • Inchi: 1S/C10H13N4O3/c1-12-8-7(9(15)13(2)10(12)16)14(5-11-8)3-6-4-17-6/h5-7H,3-4H2,1-2H3/q+1
    • InChI Key: RRDOLZNTXDQLHT-UHFFFAOYSA-N
    • SMILES: O1CC1C[N+]1=CN=C2C1C(N(C)C(N2C)=O)=O

Computed Properties

  • Exact Mass: 236.09106
  • Monoisotopic Mass: 237.09876529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 70.97
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